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The use of tert-butylammonium bromide (tBABr), often referred to as tetrabutylammonium
bromide (TBABT) in the literature, has emerged as a significant strategy in overcoming the
inherent instability of perovskite solar cells (PSCs), particularly when fabricated under ambient
air conditions. The incorporation of tBABr, either as an additive to the perovskite precursor
solution or as a post-treatment agent, has demonstrated remarkable improvements in device
performance and longevity by passivating defects, enhancing film quality, and increasing
moisture resistance.

Mechanism of Action

The primary mechanism behind the enhanced stability imparted by tBABr involves the dual
functionality of the tert-butylammonium (tBA+) cation and the bromide (Br-) anion. The bulky
organic tBA+ cation can form a two-dimensional (2D) capping layer on the three-dimensional
(3D) perovskite structure. This 2D layer acts as a hydrophobic shield, effectively repelling
moisture and preventing the degradation of the underlying perovskite film.[1][2] Furthermore,
both the tBA+ cation and Br- anion can passivate surface and grain boundary defects, such as
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iodine vacancies, which are notorious for being sites of non-radiative recombination and

initiation points for degradation.[3][4] By reducing these defects, tBABr treatment suppresses

charge recombination, leading to improved photovoltaic performance and operational stability.

[3][5]

Data Summary

The following tables summarize the quantitative data from various studies, highlighting the

impact of tBABr and other quaternary ammonium halides on the performance and stability of

perovskite solar cells.

Table 1: Photovoltaic Performance of Perovskite Solar Cells with and without tBABr Treatment

Perovskit
e Treatmen Jsc Referenc
. Voc (V) FF (%) PCE (%)
Composit t Method (mA/cm2)
ion
Not TBAB in
B 1.119 23.41 76.97 20.16 [3]
Specified precursor
Not
Specified No additive - - - 18.52 [3]
(Control)
CsPbl2.4Br TBABin
- - - 15.21 [6]
0.6 precursor
CTAB
MAPbI3 - - - 18.95 [7]
Treatment
Not BDDAB
N - - - 22.08
Specified Treatment
Carbon- TBAB
- - - 14.85 [5]
based PSC Treatment
Carbon-
No
based PSC - - - <14 (5]
Treatment
(Control)
© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.researchgate.net/publication/338973881_Improving_perovskite_solar_cells_photovoltaic_performance_using_tetrabutylammonium_salt_as_additive
https://www.researchgate.net/publication/365798689_Enhanced_Perovskite_Solar_Cell_Stability_and_Efficiency_via_Multi-Functional_Quaternary_Ammonium_Bromide_Passivation
https://www.researchgate.net/publication/338973881_Improving_perovskite_solar_cells_photovoltaic_performance_using_tetrabutylammonium_salt_as_additive
https://www.researchgate.net/publication/398822379_Tetrabutylammonium_Additive_Engineering_to_Sequentially_Deposit_Perovskite_for_Carbon-Based_Perovskite_Solar_Cells
https://www.researchgate.net/publication/338973881_Improving_perovskite_solar_cells_photovoltaic_performance_using_tetrabutylammonium_salt_as_additive
https://www.researchgate.net/publication/338973881_Improving_perovskite_solar_cells_photovoltaic_performance_using_tetrabutylammonium_salt_as_additive
https://pubs.rsc.org/en/content/articlelanding/2019/tc/c9tc02362c
https://pubs.rsc.org/en/content/articlelanding/2019/ta/c9ta02631b
https://www.researchgate.net/publication/398822379_Tetrabutylammonium_Additive_Engineering_to_Sequentially_Deposit_Perovskite_for_Carbon-Based_Perovskite_Solar_Cells
https://www.researchgate.net/publication/398822379_Tetrabutylammonium_Additive_Engineering_to_Sequentially_Deposit_Perovskite_for_Carbon-Based_Perovskite_Solar_Cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Note: '-' indicates data not provided in the search results. CTAB (cetyl trimethyl ammonium

bromide) and BDDAB (benzyldodecyldimethylammonium bromide) are other quaternary

ammonium halides with similar functionalities.

Table 2: Ambient Air Stability of Perovskite Solar Cells with and without tBABr Treatment

Perovskite Stability
. Treatment . Results Reference
Composition Conditions
) Stored in N2 Retained over
TBAB in o
CsPbl2.4Br0.6 glovebox for 93% of initial [6]
precursor
1600 hours PCE
45 days in
TBA lodide in ambient Maintained
CH3NH3PbX3 N o [1][2]
precursor conditions, original PCE
unencapsulated
45 days in
CH3NH3PbX3 N ambient Lost over 60% of
No additive - o [1][2]
(Control) conditions, original PCE
unencapsulated
1600 hours indry  No obvious
MAPDI3 CTAB Treatment N o [7]
conditions (dark)  decline in PCE
500 hours at ]
N BDDAB ) Retained 93.29%
Not Specified 80% relative o
Treatment o of initial PCE
humidity
40 days at 30- Retained over
Carbon-based ] o
TBAB Treatment  40% relative 90% of initial [5]

PSC

humidity

efficiency

Carbon-based
PSC

TBAI Treatment

40 days at 30-
40% relative

humidity

Retained over
85% of initial

efficiency

[5]

Experimental Protocols
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The following are generalized protocols for the fabrication of perovskite solar cells incorporating
tBABr, based on methodologies described in the literature. These protocols are intended as a
starting point and may require optimization for specific perovskite compositions and device
architectures.

Protocol 1: tBABr as an Additive in the Perovskite
Precursor (One-Step Method)

This protocol describes the incorporation of tBABr directly into the perovskite precursor
solution.

1. Substrate Preparation:
» Begin with pre-patterned fluorine-doped tin oxide (FTO) coated glass substrates.

o Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,
acetone, and isopropanol for 15 minutes each.

¢ Dry the substrates with a nitrogen gun.

o Treat the substrates with UV-ozone for 15-20 minutes to remove organic residues and
improve the wettability.

2. Deposition of Electron Transport Layer (ETL):

» Deposit a compact layer of TiO2 (c-TiO2) by spin-coating a precursor solution (e.g., titanium
diisopropoxide bis(acetylacetonate) in 1-butanol) onto the FTO substrate, followed by
annealing at high temperatures (e.g., 500 °C).

o Alternatively, a low-temperature ETL like SnO2 can be deposited from a nanoparticle
solution.

3. Preparation of Perovskite Precursor Solution with tBABr:

o Prepare the desired 3D perovskite precursor solution (e.g., a stoichiometric mixture of lead
halides and organic ammonium halides in a solvent like DMF:DMSO).
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e Prepare a stock solution of tBABr in a suitable solvent (e.g., isopropanol or the same solvent
as the perovskite precursor).

e Add the tBABr solution to the perovskite precursor solution at the desired concentration. The
optimal concentration needs to be determined experimentally but is often in the range of a
few mg/ml.[3][6]

4. Perovskite Film Deposition:

e Spin-coat the tBABr-containing perovskite precursor solution onto the ETL-coated substrate
in ambient air.[8]

» During the spin-coating process, dispense an anti-solvent (e.g., chlorobenzene or toluene) to
induce rapid crystallization.

e Anneal the film on a hotplate at a temperature suitable for the specific perovskite
composition (e.g., 100-150 °C).

5. Deposition of Hole Transport Layer (HTL):
e Dissolve a hole-transporting material (e.g., Spiro-OMeTAD) in a solvent like chlorobenzene.

o Additives such as 4-tert-butylpyridine (tBP) and lithium bis(trifluoromethanesulfonyl)imide (Li-
TFSI) are commonly included to improve conductivity and performance.[8]

e Spin-coat the HTL solution onto the perovskite layer.
6. Deposition of Metal Electrode:

o Complete the device by thermally evaporating a metal contact (e.g., gold or silver) onto the
HTL.

Protocol 2: Post-Treatment of Perovskite Film with
tBABr

This protocol involves treating the surface of a pre-formed perovskite film with a tBABr solution.

1. Fabricate the Perovskite Film:
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o Follow steps 1, 2, and 4 from Protocol 1 to deposit the ETL and the perovskite film (without
tBABTr in the precursor).

2. Prepare tBABr Treatment Solution:

» Dissolve tBABr in a suitable solvent, typically an alcohol like isopropanol, at a specific
concentration (e.g., 1-5 mg/ml).[9][10]

3. tBABr Surface Treatment:
e Spin-coat the tBABr solution onto the cooled perovskite film.

o Anneal the treated film at a moderate temperature (e.g., 70-100 °C) for a short duration to
promote the formation of the 2D/3D heterostructure and remove residual solvent.[9][10]

4. Complete the Device:

e Proceed with the deposition of the HTL and the metal electrode as described in steps 5 and
6 of Protocol 1.

Visualizations

The following diagrams illustrate the experimental workflow and the proposed mechanism of
tBABr in enhancing the stability of perovskite solar cells.
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Caption: Experimental workflow for fabricating tBABr-modified perovskite solar cells.
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Caption: Mechanism of tBABr in enhancing perovskite solar cell stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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